![molecular formula C16H19BrF3NO2 B13906232 tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate](/img/structure/B13906232.png)
tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate
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Overview
Description
tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate: is a complex organic compound that features a tert-butyl group, a bromomethyl group, and a trifluoromethyl group attached to an isoquinoline core
Preparation Methods
The synthesis of tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate typically involves multiple steps, including the introduction of the bromomethyl and trifluoromethyl groups to the isoquinoline core. Common synthetic routes may involve:
Bromination: Introduction of the bromomethyl group through bromination reactions.
Trifluoromethylation: Incorporation of the trifluoromethyl group using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonates.
Esterification: Formation of the tert-butyl ester through esterification reactions.
Chemical Reactions Analysis
tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate can undergo various chemical reactions, including:
Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the functional groups.
Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.
Scientific Research Applications
This compound has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis to create more complex molecules.
Medicine: Investigated for its potential pharmacological properties and as a precursor in drug development.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate involves its interaction with specific molecular targets. The bromomethyl and trifluoromethyl groups can influence the compound’s reactivity and binding affinity to enzymes or receptors, modulating biological pathways .
Comparison with Similar Compounds
Similar compounds include:
tert-butyl 6-(chloromethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate: Similar structure but with a chloromethyl group instead of a bromomethyl group.
tert-butyl 6-(bromomethyl)-5-(difluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate: Similar structure but with a difluoromethyl group instead of a trifluoromethyl group.
tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: Similar structure but with a fully saturated isoquinoline ring.
Properties
Molecular Formula |
C16H19BrF3NO2 |
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Molecular Weight |
394.23 g/mol |
IUPAC Name |
tert-butyl 6-(bromomethyl)-5-(trifluoromethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate |
InChI |
InChI=1S/C16H19BrF3NO2/c1-15(2,3)23-14(22)21-7-6-12-11(9-21)5-4-10(8-17)13(12)16(18,19)20/h4-5H,6-9H2,1-3H3 |
InChI Key |
JWSNOQIOZVRRGR-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C(C1)C=CC(=C2C(F)(F)F)CBr |
Origin of Product |
United States |
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